N-cyclopropyl-2-(N-(4-ethoxyphenyl)sulfonylanilino)acetamide

• IUPAC Name: N-cyclopropyl-2-(N-(4-ethoxyphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C19H22N2O4S/c1-2-25-17-10-12-18(13-11-17)26(23,24)21(16-6-4-3-5-7-16)14-19(22)20-15-8-9-15/h3-7,10-13,15H,2,8-9,14H2,1H3,(H,20,22)
• InChI Key: KESAZAUAPMRFDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2CC2)C3=CC=CC=C3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N-cyclopropyl-2-(N-(4-ethoxyphenyl)sulfonylanilino)acetamide is a synthetic organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a cyclopropyl group, an ethoxyphenyl group, and a sulfonylanilino moiety, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-2-(N-(4-ethoxyphenyl)sulfonylanilino)acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the cyclopropyl group: This can be achieved through the reaction of an appropriate cyclopropyl precursor with a suitable reagent.

Introduction of the ethoxyphenyl group: This step involves the reaction of an ethoxyphenyl precursor with a suitable reagent to form the desired intermediate.

Formation of the sulfonylanilino moiety: This step involves the reaction of an aniline derivative with a sulfonyl chloride to form the sulfonylanilino intermediate.

Coupling of intermediates: The final step involves the coupling of the cyclopropyl, ethoxyphenyl, and sulfonylanilino intermediates under suitable reaction conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-2-(N-(4-ethoxyphenyl)sulfonylanilino)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another, using suitable reagents and conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles and electrophiles, depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may yield reduced derivatives of the compound.

Scientific Research Applications

N-cyclopropyl-2-(N-(4-ethoxyphenyl)sulfonylanilino)acetamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-(N-(4-ethoxyphenyl)sulfonylanilino)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N-cyclopropyl-2-(N-(4-ethoxyphenyl)sulfonylanilino)acetamide can be compared with other similar compounds, such as:

N-cyclopropyl-2-(N-(4-methoxyphenyl)sulfonylanilino)acetamide: This compound has a methoxy group instead of an ethoxy group, which may affect its chemical and biological properties.

N-cyclopropyl-2-(N-(4-chlorophenyl)sulfonylanilino)acetamide: This compound has a chlorophenyl group instead of an ethoxyphenyl group, which may influence its reactivity and applications.

N-cyclopropyl-2-(N-(4-methylphenyl)sulfonylanilino)acetamide:

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties compared to its analogs.